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Compound of Interest

Compound Name: 2-Isopropyl-1,3-dioxane

CAS No.: 5702-49-8

Cat. No.: B11954329

Get Quote

Physicochemical Characterization, Synthetic Utility,
and Analytical Validation
Executive Summary
2-Isopropyl-1,3-dioxane (CAS: 67879-60-1) is a cyclic acetal derived from the condensation

of isobutyraldehyde and 1,3-propanediol. While often utilized in the flavor and fragrance

industry for its green, nutty, and vegetable notes, its significance in drug development lies in its

role as a stable protecting group for carbonyl functionalities and as a lipophilic structural motif

in medicinal chemistry.

This guide provides a definitive technical analysis of the molecule, focusing on the precise

determination and validation of its molecular weight (MW) as a Critical Quality Attribute (CQA).

We move beyond simple stoichiometric calculation to explore how MW is empirically verified

through mass spectrometry fragmentation patterns, ensuring the "self-validating" nature of the

analytical protocols described.

Part 1: Physicochemical Profile
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The molecular weight of 2-Isopropyl-1,3-dioxane is not merely a sum of atomic masses but a

fundamental parameter governing its volatility, diffusivity, and mass spectral behavior.

Table 1: Core Physicochemical Properties

Property Value Notes

IUPAC Name 2-(Propan-2-yl)-1,3-dioxane

Molecular Formula C₇H₁₄O₂

Exact Mass 130.0994 g/mol
Monoisotopic mass (for

HRMS)

Average Molecular Weight 130.187 g/mol
Used for stoichiometric

calculations

Boiling Point ~143 °C At 760 mmHg

Density 0.91 g/cm³ At 25 °C

Refractive Index 1.412

LogP ~1.40 Lipophilicity indicator

Part 2: Synthetic Pathway & Mechanism
The synthesis of 2-Isopropyl-1,3-dioxane follows a classic acid-catalyzed acetalization. This

reaction is reversible and equilibrium-driven; therefore, the removal of water is the critical

control point for yield maximization.

Reaction Mechanism
The reaction involves the protonation of the carbonyl oxygen of isobutyraldehyde, followed by

nucleophilic attack by one hydroxyl group of 1,3-propanediol. A hemiacetal intermediate is

formed, which undergoes further protonation and dehydration to allow the second hydroxyl

group to close the ring.

Figure 1: Synthesis Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b11954329/docs?utm_src=pdf-body#technical-whitepaper-2-isopropyl-1-3-dioxane
https://www.benchchem.com/product/b11954329/docs?utm_src=pdf-body#technical-whitepaper-2-isopropyl-1-3-dioxane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11954329?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagents
Isobutyraldehyde + 1,3-Propanediol

Intermediate
Hemiacetal Formation

 Nucleophilic Attack

Catalyst
p-TsOH (Acid)

 Protonation
Dehydration

Dean-Stark Trap (-H₂O)
 Cyclization Product

2-Isopropyl-1,3-dioxane
 Isolation

Click to download full resolution via product page

Caption: Acid-catalyzed condensation workflow utilizing azeotropic water removal to drive

equilibrium toward the dioxane product.

Synthetic Protocol (Self-Validating)
Stoichiometry: Charge a round-bottom flask with Isobutyraldehyde (1.0 eq), 1,3-Propanediol

(1.1 eq), and p-Toluenesulfonic acid (0.01 eq) in Toluene.

Equilibrium Control: Attach a Dean-Stark trap. Reflux until water collection ceases

(theoretical volume calculated based on 18 g/mol of water per mole of aldehyde). Validation:

Cessation of water evolution marks reaction completion.

Workup: Wash with saturated NaHCO₃ to neutralize acid (prevents hydrolysis). Dry over

MgSO₄.

Purification: Distill at atmospheric pressure. Collect fraction boiling at 142–144 °C.

Part 3: Analytical Validation (Mass Spectrometry)
In drug development, confirming the identity of an intermediate is as crucial as synthesizing it.

For 2-Isopropyl-1,3-dioxane, Mass Spectrometry (GC-MS) provides the definitive structural

proof.

Fragmentation Logic
The molecular weight (130 Da) is rarely the base peak in acetals due to the lability of the C2-

substituent. The fragmentation follows a specific pathway driven by the stability of the resulting

oxonium ions.

Molecular Ion (M⁺): m/z 130 (Typically weak intensity).
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Alpha-Cleavage (Base Peak): The bond between C2 and the isopropyl group breaks. This

expels a neutral isopropyl radical (43 Da) and leaves a resonance-stabilized 1,3-dioxan-2-

ylium cation.

Calculation:

.

Secondary Fragmentation: The ring may open or lose ethylene fragments, but the m/z 87

peak is diagnostic for 2-substituted 1,3-dioxanes.

Figure 2: MS Fragmentation Pathway

Parent Ion (M⁺)
m/z 130

[Unstable]

α-Cleavage
Loss of Isopropyl Radical (-43)

 EI Impact

Base Peak
1,3-Dioxan-2-ylium Ion

m/z 87

 Stabilization

Minor Fragment
Loss of C₂H₄

m/z 59

 Ring Decomposition

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b11954329/docs?utm_src=pdf-body-img#technical-whitepaper-2-isopropyl-1-3-dioxane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11954329?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Fragmentation pathway showing the genesis of the diagnostic m/z 87 base peak via

loss of the isopropyl group.

Validation Protocol: GC-MS Determination
Instrument: Agilent 7890/5977 GC-MS (or equivalent).

Column: DB-5ms (30m x 0.25mm x 0.25µm).

Method:

Inject 1 µL of sample (diluted in DCM).

Oven ramp: 50°C (1 min) to 200°C at 10°C/min.

Acceptance Criteria:

Retention time matches standard (~4.5 min depending on flow).

Spectrum: Must show small/trace parent ion at m/z 130.

Base Peak: Must be m/z 87 (100% abundance).

Absence of m/z 72 (would indicate unreacted isobutyraldehyde).

Part 4: Strategic Utility in Drug Development
1. Carbonyl Protection
1,3-Dioxanes are robust protecting groups for aldehydes. They are stable to basic conditions,

nucleophiles, and reducing agents (e.g., LiAlH₄), making them ideal for multi-step synthesis

where the aldehyde moiety must survive harsh basic environments. Deprotection is achieved

via aqueous acid hydrolysis.

2. Prodrug Design
The acetal linkage can be exploited in prodrug design. Under physiological conditions (pH 7.4),

2-isopropyl-1,3-dioxane is relatively stable, but it can be designed to hydrolyze in the acidic

environment of lysosomes or tumors (pH < 6), releasing the active aldehyde or diol component.
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3. Solvent & Reagent Purity
In high-precision synthesis, 2-isopropyl-1,3-dioxane serves as a test solute for determining

the polarity and selectivity of novel stationary phases in chromatography due to its defined

lipophilicity and interaction capabilities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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